Potassium behenoyl hydroxyproline
Overview
Description
Potassium behenoyl hydroxyproline is an antioxidant.
Scientific Research Applications
Hydroxyproline in Biological Materials
A method for the quantitative determination of hydroxyproline in biological materials, including proteins and tissue fluids, has been developed. This method allows for the study of hydroxyproline distribution in various biological samples, highlighting its potential utility in research involving proteins and other cellular components. This could be relevant to understanding the role of hydroxyproline-containing compounds like potassium behenoyl hydroxyproline in biological systems (Woessner, 1961).
Potassium in Agriculture
Research on potassium in agriculture emphasizes the need to understand how potassium, possibly including potassium behenoyl hydroxyproline, interacts with soil and plant physiology. This research is vital for optimizing crop nutrition and mitigating stress factors in agriculture, such as diseases, pests, and environmental stresses (Römheld & Kirkby, 2010).
Hydroxyproline Determination Methods
Various methods have been developed for the determination of hydroxyproline, which is essential for studying the composition of proteins. These methods are crucial for accurately measuring hydroxyproline content in small quantities, which can be significant for research involving compounds like potassium behenoyl hydroxyproline (Neuman & Logan, 1950).
Hydroxyproline Analysis
A critical review of hydroxyproline analysis discusses improvements in sensitivity and reliability. This enhancement in analytical methods is essential for research involving hydroxyproline, as it allows for more accurate assessments of its presence in various samples, including those containing potassium behenoyl hydroxyproline (Stegemann & Stalder, 1967).
properties
CAS RN |
1149374-59-3 |
|---|---|
Product Name |
Potassium behenoyl hydroxyproline |
Molecular Formula |
C27H50KNO4 |
Molecular Weight |
491.79 |
IUPAC Name |
potassium;(2S,4R)-1-docosanoyl-4-hydroxypyrrolidine-2-carboxylate |
InChI |
InChI=1S/C27H51NO4.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26(30)28-23-24(29)22-25(28)27(31)32;/h24-25,29H,2-23H2,1H3,(H,31,32);/q;+1/p-1/t24-,25+;/m1./s1 |
InChI Key |
QLITWHOHWLMNJA-KGQXAQPSSA-M |
SMILES |
CCCCCCCCCCCCCCCCCCCCCC(=O)N1CC(CC1C(=O)[O-])O.[K+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Potassium behenoyl hydroxyproline; Lipoaminoacid Hypro R22; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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